Cas no 1190742-95-0 (2(1H)-Pyridinone, 5-(2,2,2-trifluoroacetyl)- )

• Product Name: 2(1H)-Pyridinone, 5-(2,2,2-trifluoroacetyl)-
• CAS No: 1190742-95-0
• MF: C₇H₄F₃NO₂
• MW: 191.107372283936
• CID: 5321322
• Update Time: 2025-06-26

2(1H)-Pyridinone, 5-(2,2,2-trifluoroacetyl)- Chemical and Physical Properties

Names and Identifiers

• 5-(2,2,2-Trifluoroacetyl)-2(1H)-pyridinone (ACI)
• 2(1H)-Pyridinone, 5-(2,2,2-trifluoroacetyl)-

• Inchi： 1S/C7H4F3NO2/c8-7(9,10)6(13)4-1-2-5(12)11-3-4/h1-3H,(H,11,12)
• InChI Key： UMTMJMPWURZWTH-UHFFFAOYSA-N
• SMILES： O=C1NC=C(C(C(F)(F)F)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2(1H)-Pyridinone, 5-(2,2,2-trifluoroacetyl)-

Introduction to 2(1H)-Pyridinone, 5-(2,2,2-trifluoroacetyl) and Its Significance in Modern Chemical Biology

2(1H)-Pyridinone, 5-(2,2,2-trifluoroacetyl) is a specialized organic compound characterized by its pyridinone core structure modified with a 2,2,2-trifluoroacetyl group. This compound has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. The presence of the trifluoroacetyl group introduces electron-withdrawing effects and enhances lipophilicity, making it a valuable scaffold for the development of bioactive molecules. Its applications span across drug discovery, material science, and catalysis, reflecting its versatility and importance.

The chemical structure of 2(1H)-Pyridinone, 5-(2,2,2-trifluoroacetyl) can be described as a pyridine derivative with a five-membered heterocyclic ring containing an oxygen atom. The substitution of the 5-position with a 2,2,2-trifluoroacetyl group not only modifies its electronic properties but also influences its reactivity and interaction with biological targets. This modification is particularly useful in medicinal chemistry for designing molecules with improved pharmacokinetic profiles.

In recent years, 2(1H)-Pyridinone, 5-(2,2,2-trifluoroacetyl) has been extensively studied for its potential applications in the development of novel therapeutic agents. The trifluoromethyl group is known to enhance metabolic stability and binding affinity to biological targets, making it an attractive moiety for drug design. Several research groups have reported the synthesis of derivatives of this compound that exhibit promising biological activities. For instance, modifications at the pyridine ring have led to the discovery of compounds with anti-inflammatory, anticancer, and antimicrobial properties.

One of the most compelling aspects of 5-(2,2,2-trifluoroacetyl)- substituted pyridinones is their role as key intermediates in the synthesis of more complex molecules. The trifluoroacetyl group can be further functionalized through various chemical reactions such as hydrolysis, amidation, or alkylation. This flexibility allows chemists to tailor the properties of the final product to meet specific requirements. For example, hydrolysis of the trifluoroacetyl group yields a carboxylic acid moiety that can be used to form esters or amides.

The pharmaceutical industry has shown particular interest in pyridinone derivatives, including those containing the trifluoroacetyl group. These compounds are being explored for their potential as kinase inhibitors, protease inhibitors, and other enzyme-targeted therapies. The ability of these molecules to interact selectively with biological targets is crucial for developing drugs with high efficacy and low toxicity. Preclinical studies have demonstrated that certain derivatives of 5-(2H-pyridinone), 5-(trifluoroacetyl) exhibit significant therapeutic potential.

From a synthetic chemistry perspective, 5-(trifluoroacetyl)pyridinones offer a rich platform for exploring new synthetic methodologies. The trifluoroacetyl group serves as a versatile handle for introducing functional groups or for controlling reaction outcomes. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to introduce additional complexity into these molecules. These synthetic advances have enabled the preparation of increasingly sophisticated derivatives with tailored biological activities.

The impact of trifluoromethyl-containing compounds on modern drug discovery cannot be overstated. The introduction of fluorine atoms into molecular structures often leads to improved pharmacological properties such as enhanced binding affinity and metabolic stability. This has led to numerous successful drugs on the market that incorporate fluorine atoms at various positions within their structures. 5-(Trifluoroacetyl)pyridinones are no exception and represent an important class of bioactive molecules.

In conclusion, 5-(trifluoroacetyl)pyridinones are a fascinating class of compounds with broad applications in chemical biology and drug discovery. Their unique structural features make them valuable scaffolds for designing novel therapeutic agents with improved pharmacokinetic profiles and enhanced biological activity. As research in this area continues to evolve, 5-(trifluoroacetyl)pyridinones are likely to play an increasingly important role in the development of next-generation pharmaceuticals.